Cas no 1226187-40-1 (1-methyl-2-4-(2-methylpropyl)phenylpiperazine)
1-methyl-2-4-(2-methylpropyl)phenylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-2-4-(2-methylpropyl)phenylpiperazine
- 1-methyl-2-[4-(2-methylpropyl)phenyl]piperazine
- 1226187-40-1
- EN300-1848127
-
- Inchi: 1S/C15H24N2/c1-12(2)10-13-4-6-14(7-5-13)15-11-16-8-9-17(15)3/h4-7,12,15-16H,8-11H2,1-3H3
- InChI Key: ACZBBBFLYVVFSX-UHFFFAOYSA-N
- SMILES: N1(C)CCNCC1C1C=CC(=CC=1)CC(C)C
Computed Properties
- Exact Mass: 232.193948774g/mol
- Monoisotopic Mass: 232.193948774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 15.3Ų
1-methyl-2-4-(2-methylpropyl)phenylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1848127-0.05g |
1-methyl-2-[4-(2-methylpropyl)phenyl]piperazine |
1226187-40-1 | 0.05g |
$983.0 | 2023-09-19 | ||
| Enamine | EN300-1848127-0.1g |
1-methyl-2-[4-(2-methylpropyl)phenyl]piperazine |
1226187-40-1 | 0.1g |
$1031.0 | 2023-09-19 | ||
| Enamine | EN300-1848127-0.25g |
1-methyl-2-[4-(2-methylpropyl)phenyl]piperazine |
1226187-40-1 | 0.25g |
$1078.0 | 2023-09-19 | ||
| Enamine | EN300-1848127-0.5g |
1-methyl-2-[4-(2-methylpropyl)phenyl]piperazine |
1226187-40-1 | 0.5g |
$1124.0 | 2023-09-19 | ||
| Enamine | EN300-1848127-1.0g |
1-methyl-2-[4-(2-methylpropyl)phenyl]piperazine |
1226187-40-1 | 1g |
$1172.0 | 2023-06-02 | ||
| Enamine | EN300-1848127-2.5g |
1-methyl-2-[4-(2-methylpropyl)phenyl]piperazine |
1226187-40-1 | 2.5g |
$2295.0 | 2023-09-19 | ||
| Enamine | EN300-1848127-5.0g |
1-methyl-2-[4-(2-methylpropyl)phenyl]piperazine |
1226187-40-1 | 5g |
$3396.0 | 2023-06-02 | ||
| Enamine | EN300-1848127-10.0g |
1-methyl-2-[4-(2-methylpropyl)phenyl]piperazine |
1226187-40-1 | 10g |
$5037.0 | 2023-06-02 | ||
| Enamine | EN300-1848127-1g |
1-methyl-2-[4-(2-methylpropyl)phenyl]piperazine |
1226187-40-1 | 1g |
$1172.0 | 2023-09-19 | ||
| Enamine | EN300-1848127-5g |
1-methyl-2-[4-(2-methylpropyl)phenyl]piperazine |
1226187-40-1 | 5g |
$3396.0 | 2023-09-19 |
1-methyl-2-4-(2-methylpropyl)phenylpiperazine Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 1-methyl-2-4-(2-methylpropyl)phenylpiperazine
Comprehensive Overview of 1-methyl-2-4-(2-methylpropyl)phenylpiperazine (CAS No. 1226187-40-1)
1-methyl-2-4-(2-methylpropyl)phenylpiperazine, identified by its CAS number 1226187-40-1, is a specialized piperazine derivative with growing interest in pharmacological and chemical research. This compound belongs to the class of arylpiperazines, which are widely studied for their potential applications in medicinal chemistry and drug development. The unique structural features of this molecule, including its methylpropylphenyl substitution pattern, contribute to its distinct physicochemical properties and biological activity.
In recent years, researchers have focused on piperazine-based compounds due to their versatility in interacting with various biological targets. The 1-methyl-2-4-(2-methylpropyl)phenylpiperazine structure has attracted attention for its potential as a pharmacophore in designing novel therapeutic agents. Its molecular architecture allows for specific interactions with neurotransmitter receptors, making it a subject of interest in neurological research and central nervous system (CNS) drug discovery.
The compound's CAS registry number 1226187-40-1 serves as a unique identifier in chemical databases and research literature, facilitating accurate information retrieval for scientists and regulatory bodies. Analytical studies have characterized its molecular weight, solubility profile, and stability parameters, which are crucial for formulation development and drug delivery systems. Advanced techniques such as HPLC and mass spectrometry are typically employed for its identification and purity assessment.
Current trends in pharmaceutical research emphasize the importance of structure-activity relationships (SAR) for compounds like 1-methyl-2-4-(2-methylpropyl)phenylpiperazine. Researchers are investigating how modifications to its core structure affect biological activity, particularly in relation to receptor binding affinity and selectivity. These studies contribute to the growing body of knowledge about piperazine-containing compounds and their therapeutic potential.
From a synthetic chemistry perspective, the preparation of CAS 1226187-40-1 involves multi-step organic synthesis with careful control of reaction conditions to ensure high yield and purity. The methylpropylphenyl moiety presents specific challenges in terms of regioselectivity and steric hindrance, requiring optimized synthetic protocols. Recent advancements in green chemistry approaches have also been applied to its synthesis, addressing environmental concerns in pharmaceutical manufacturing.
The pharmaceutical industry shows increasing interest in piperazine derivatives like 1-methyl-2-4-(2-methylpropyl)phenylpiperazine due to their favorable drug-like properties. These include appropriate lipophilicity, molecular size, and hydrogen bonding capacity, which are essential for oral bioavailability and blood-brain barrier penetration. Computational chemistry and molecular modeling techniques are frequently employed to predict these properties and guide structural optimization.
Quality control of CAS 1226187-40-1 requires rigorous analytical methods to ensure batch-to-batch consistency. Standard procedures include chromatographic purity testing, residual solvent analysis, and spectroscopic characterization. These quality assurance measures are particularly important when the compound is used as a reference standard or intermediate in pharmaceutical development.
Emerging research directions for 1-methyl-2-4-(2-methylpropyl)phenylpiperazine include investigations into its potential metabolic pathways and pharmacokinetic profile. Understanding these aspects is crucial for predicting drug-drug interactions and optimizing dosing regimens in potential therapeutic applications. In vitro studies using hepatocyte models and microsomal preparations provide valuable insights into these characteristics.
The scientific literature contains numerous references to piperazine-containing compounds with structural similarities to 1226187-40-1, highlighting the continued relevance of this chemical class in drug discovery. Comparative studies often focus on how specific substitutions, such as the methylpropyl group in this case, influence biological activity and target engagement. These structure-based comparisons are fundamental to rational drug design approaches.
From a regulatory perspective, proper documentation and characterization of 1-methyl-2-4-(2-methylpropyl)phenylpiperazine are essential for research and development purposes. Material Safety Data Sheets (MSDS) provide important information about handling, storage, and disposal, although it's crucial to note that this compound is not classified as hazardous under standard conditions. Researchers working with this material should follow standard laboratory safety protocols.
Future prospects for CAS 1226187-40-1 include potential applications in precision medicine and targeted therapies, particularly in neurological disorders where modulation of specific receptor systems is desired. The compound's structural features make it a valuable scaffold for developing selective receptor modulators with improved therapeutic indices. Ongoing research continues to explore these possibilities through high-throughput screening and mechanistic studies.
In summary, 1-methyl-2-4-(2-methylpropyl)phenylpiperazine (1226187-40-1) represents an important chemical entity in modern pharmaceutical research. Its unique structural characteristics and potential biological activities position it as a compound of significant interest for both academic and industrial researchers. As scientific understanding of piperazine-based therapeutics continues to evolve, this compound will likely remain a focus of innovative drug discovery efforts.
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